2-butyl-1-methyl-3-propylquinolin-4(1H)-imine

• Molecular Formula: C17H24N2
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 2-butyl-1-methyl-3-propylquinolin-4-imine
• InChI: InChI=1S/C17H24N2/c1-4-6-11-15-13(9-5-2)17(18)14-10-7-8-12-16(14)19(15)3/h7-8,10,12,18H,4-6,9,11H2,1-3H3
• InChI Key: KEUFFISILHOPIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=N)C2=CC=CC=C2N1C)CCC

Description

MMV007764 is a compound identified as part of the Malaria Box, a collection of compounds with potential antimalarial activity. This compound has shown promise in inhibiting the growth of various parasites, including those responsible for malaria and other diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Generally, the production of such compounds involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

MMV007764 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives .

Scientific Research Applications

MMV007764 has several scientific research applications, including:

Chemistry: Used as a model compound for studying reaction mechanisms and developing new synthetic methodologies.

Biology: Investigated for its potential to inhibit the growth of various parasites, including those responsible for malaria and other diseases.

Medicine: Explored as a potential therapeutic agent for treating parasitic infections.

Industry: Used in the development of new drugs and therapeutic agents

Mechanism of Action

The mechanism of action of MMV007764 involves inhibiting specific enzymes or pathways essential for the survival of parasites. For example, it may target enzymes involved in phospholipid biosynthesis, disrupting the parasite’s membrane integrity and leading to its death .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to MMV007764 include:

• MMV020490
• MMV020275
• MMV666093
• MMV396794
• MMV006706

Uniqueness

MMV007764 is unique due to its specific inhibitory activity against certain parasites and its potential for development as a therapeutic agent. Its selectivity and potency make it a valuable compound for further research and drug development .